Cas no 1047678-94-3 (3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid)

• Product Name: 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid
• CAS No: 1047678-94-3
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5471843
• PubChem ID: 18581041
• Update Time: 2025-07-02

3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-diethylanilino)-2-(2-hydroxyethylamino)-4-oxobutanoic acid
• F2721-0286
• AKOS005143243
• 1047678-94-3
• 4-((2,6-diethylphenyl)amino)-2-((2-hydroxyethyl)amino)-4-oxobutanoic acid
• 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid

• Inchi： 1S/C16H24N2O4/c1-3-11-6-5-7-12(4-2)15(11)18-14(20)10-13(16(21)22)17-8-9-19/h5-7,13,17,19H,3-4,8-10H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key： BZMWMALHCPFSDY-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)O)NCCO)NC1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid

Recent Advances in the Study of 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid (CAS: 1047678-94-3)

The compound 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid (CAS: 1047678-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications and mechanistic insights. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound's structural integrity. Furthermore, spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to confirm its molecular structure and purity. These efforts have laid a solid foundation for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown potent activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have revealed that the compound interacts with key amino acid residues in the active sites of these enzymes, providing insights into its mechanism of action.

Further investigations into the pharmacokinetic properties of 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid have also been conducted. Studies in animal models have indicated favorable absorption and distribution profiles, with the compound demonstrating good bioavailability. However, challenges related to its metabolic stability and clearance rates have been identified, prompting ongoing research into structural modifications to enhance its drug-like properties.

The potential therapeutic applications of 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid extend beyond inflammation. Recent findings suggest that the compound may also exhibit activity against certain types of cancer cells. In vitro assays have shown that it can induce apoptosis in cancer cell lines, possibly through the modulation of specific signaling pathways. These findings have sparked interest in further exploring its anticancer potential, with several research groups initiating preclinical studies.

In conclusion, 3-[(2,6-diethylphenyl)carbamoyl]-2-[(2-hydroxyethyl)amino]propanoic acid (CAS: 1047678-94-3) represents a promising candidate for drug development, with demonstrated activity in both inflammatory and oncological contexts. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its precise mechanisms of action. As these studies progress, this compound may emerge as a valuable addition to the therapeutic arsenal in chemical biology and medicine.